(3-(4-Chlorophenyl)azepan-1-yl)(3-fluoro-4-methoxyphenyl)methanone
Description
Scientific Research Applications
Antiviral Activity
Indole derivatives, which share structural similarities with the given compound, have been reported to exhibit antiviral properties. For instance, certain indole derivatives have shown inhibitory activity against influenza A and other viruses . This suggests that our compound could potentially be synthesized and tested for antiviral efficacy, particularly against RNA and DNA viruses.
Anti-inflammatory Properties
The anti-inflammatory potential of indole derivatives is well-documented, with various compounds showing significant activity in this area . By extension, the compound could be researched for its ability to modulate inflammatory responses, which could have implications in treating conditions like arthritis or asthma.
Anticancer Applications
Indole derivatives have been explored for their anticancer activities, with some showing promise in inhibiting tumor growth . The compound could be investigated for its potential to act as a chemotherapeutic agent, possibly targeting specific cancer cell lines or pathways involved in cell proliferation.
Antimicrobial Effects
The structural framework of indole is known to contribute to antimicrobial activity. Research could explore the effectiveness of the compound against various bacterial and fungal strains, which could lead to the development of new antibiotics or antifungal medications .
Neuroprotective Effects
Compounds with similar structures have been reported to have neuroprotective effects, such as antioxidant and immunomodulatory properties that improve depression-like behavior and cognitive impairment in animal models . This compound could be studied for its potential neuroprotective effects, possibly offering therapeutic benefits for neurodegenerative diseases.
Enzyme Inhibition
Indole derivatives have been used to study enzyme inhibition, which is a crucial aspect of drug development. The compound could be analyzed for its ability to inhibit specific enzymes, which might lead to applications in treating diseases where enzyme regulation is disrupted .
properties
IUPAC Name |
[3-(4-chlorophenyl)azepan-1-yl]-(3-fluoro-4-methoxyphenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21ClFNO2/c1-25-19-10-7-15(12-18(19)22)20(24)23-11-3-2-4-16(13-23)14-5-8-17(21)9-6-14/h5-10,12,16H,2-4,11,13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CBSPDGRGOJSZID-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)N2CCCCC(C2)C3=CC=C(C=C3)Cl)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21ClFNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-(4-Chlorophenyl)azepan-1-yl)(3-fluoro-4-methoxyphenyl)methanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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